3-(4-Hydroxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-hydroxyphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H12O4/c1-18-13-11(3-2-4-12(13)14(16)17)9-5-7-10(15)8-6-9/h2-8,15H,1H3,(H,16,17)
• InChI Key: SRVAPPCBBHKIFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID40688725
• Molecular Weight: 244.24 g/mol
• CAS RN: 1261889-27-3

Description

3-(4-Hydroxyphenyl)-2-methoxybenzoic acid, 95% (commonly referred to as 3-(4-hydroxy-phenyl)-2-methoxybenzoic acid or 3-HPMB) is a naturally occurring organic compound that has a wide range of applications in scientific research. It is a phenolic compound, and it is a derivative of benzoic acid. It is a white crystalline solid that is soluble in water and organic solvents. 3-HPMB has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a reagent for the synthesis of pharmaceuticals and other organic compounds, and as a fluorescent dye.

Scientific Research Applications

3-HPMB has a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of pharmaceuticals and other organic compounds, and as a fluorescent dye. It has also been used in the study of enzyme inhibition, protein-ligand interactions, and the binding of metal ions to proteins. In addition, 3-HPMB has been used in the study of drug metabolism, drug transport, and drug release from polymeric systems.

Mechanism of Action

3-HPMB acts as an inhibitor of enzymes, proteins, and metal ions. It binds to enzymes and proteins through hydrogen bonding and hydrophobic interactions. It also binds to metal ions through electrostatic interactions. The binding of 3-HPMB to enzymes, proteins, and metal ions can alter their activity, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The binding of 3-HPMB to enzymes, proteins, and metal ions can lead to a variety of biochemical and physiological effects. For example, it can inhibit the activity of enzymes, leading to changes in metabolic pathways and the production of different metabolites. It can also inhibit the binding of metal ions to proteins, leading to changes in protein structure and function. In addition, it can alter the activity of proteins, leading to changes in cell signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-HPMB in laboratory experiments is that it is a relatively inexpensive and readily available compound. It is also relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using 3-HPMB in laboratory experiments. For example, it can be toxic in large doses, and it can interfere with the activity of enzymes, proteins, and metal ions in unpredictable ways.

Future Directions

The potential applications of 3-HPMB in scientific research are vast, and there are many potential future directions for research. For example, 3-HPMB could be used to study the inhibition of enzymes and proteins involved in disease pathways, such as those involved in cancer or neurological disorders. It could also be used to study the binding of metal ions to proteins, which could lead to the development of new therapeutic agents. In addition, 3-HPMB could be used to study the binding of drugs to proteins, which could lead to the development of more effective drug delivery systems. Finally, 3-HPMB could be used to study the regulation of gene expression and cell signaling pathways, which could lead to the development of new therapeutic strategies.

Synthesis Methods

3-HPMB can be synthesized from a variety of starting materials, including benzoic acid, 4-hydroxybenzoic acid, and 2-methoxybenzoic acid. The most common synthesis method involves the condensation of 4-hydroxybenzoic acid and 2-methoxybenzoic acid in the presence of an acid catalyst, such as phosphoric acid, sulfuric acid, or hydrochloric acid. The reaction produces a mixture of 3-HPMB and its isomer, 3-(2-hydroxyphenyl)-2-methoxybenzoic acid. The mixture can then be separated by column chromatography.